Cas no 122690-33-9 (2H-Azirino[2,1,3-cd]pyrrolizin-2-one,hexahydro- (9CI))

2H-Azirino[2,1,3-cd]pyrrolizin-2-one,hexahydro- (9CI) structure
122690-33-9 structure
Product Name:2H-Azirino[2,1,3-cd]pyrrolizin-2-one,hexahydro- (9CI)
CAS No:122690-33-9
MF:C7H9NO
MW:123.152461767197
CID:105361
PubChem ID:14357416
Update Time:2025-04-18

2H-Azirino[2,1,3-cd]pyrrolizin-2-one,hexahydro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2H-Azirino[2,1,3-cd]pyrrolizin-2-one,hexahydro- (9CI)
    • 2H-Azirino[2,1,3-cd]pyrrolizin-2-one,hexahydro-(9CI)
    • 122690-33-9
    • 1-azatricyclo[3.3.0.02,8]octan-3-one
    • Inchi: 1S/C7H9NO/c9-6-3-4-1-2-5-7(6)8(4)5/h4-5,7H,1-3H2
    • InChI Key: CEMSMHQSNOUDAC-UHFFFAOYSA-N
    • SMILES: O=C1CC2CCC3C1N32

Computed Properties

  • Exact Mass: 123.06847
  • Monoisotopic Mass: 123.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 20.1Ų

Experimental Properties

  • PSA: 20.08
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.